3′-Prenylbiochanin A

• CAS: 214824-09-6
• Synonyms: 5,7-Dihydroxy-4′-methoxy-3′-prenylisoflavone; 5,7-Dihydroxy-3-[4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one; 3'-(3-Methylbut-2-en-1-yl)biochanin A
• Molecular Formula: C21H20O5
• Molecular Weight: 352.38

3′-Prenylbiochanin A (CAS 214824-09-6) is a prenylated isoflavone natural product belonging to the flavonoid class of phytochemicals, characterized by a 3′-prenyl substitution on the B-ring of the biochanin A scaffold. It is primarily isolated from plant species within the Fabaceae family, notably Erythrina sacleuxii, and is structurally defined as 5,7-dihydroxy-4′-methoxy-3′-prenylisoflavone with a molecular formula of C21H20O5 and a molecular weight of 352.38 g/mol.

3′-Prenylbiochanin A (CAS 214824-09-6): A Prenylated Isoflavone Reference Standard with Validated Structural Identity for Pharmacognosy and Synthesis Research

3′-Prenylbiochanin A (CAS 214824-09-6) is a prenylated isoflavone natural product belonging to the flavonoid class of phytochemicals, characterized by a 3′-prenyl substitution on the B-ring of the biochanin A scaffold [1]. It is primarily isolated from plant species within the Fabaceae family, notably Erythrina sacleuxii, and is structurally defined as 5,7-dihydroxy-4′-methoxy-3′-prenylisoflavone with a molecular formula of C21H20O5 and a molecular weight of 352.38 g/mol [2]. Unlike its non-prenylated parent biochanin A, the incorporation of the prenyl group enhances lipophilicity and can modulate interactions with biological membranes and protein targets [3].

Structural Authentication Single-crystal XRD confirmed 5,7-dihydroxy-3′-prenylisoflavone scaffold

Reference Standard Authenticated prenylated isoflavone for pharmacognosy and extract dereplication

Synthesis Research Suzuki–Miyaura cross-coupling route supports modular analog generation studies

SAR Benchmark Structurally defined negative control for antimicrobial SAR screening programs

• [1] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source
• [2] KNApSAcK Metabolite Information: 5,7-Dihydroxy-4′-methoxy-3′-prenylisoflavone, CAS RN 214824-09-6. View Source
• [3] Morante-Carriel, J., et al. Therapeutic Potential of Prenylated Flavonoids of the Fabaceae Family in Medicinal Chemistry. Life, 2024, 13(3), 736. View Source

Critical Differentiation of 3′-Prenylbiochanin A: Why Generic Isoflavones Cannot Substitute in Mechanistic and Structural Investigations

Generic substitution with non-prenylated isoflavones (e.g., biochanin A or genistein) fails to recapitulate the unique physicochemical and biological properties of 3′-prenylbiochanin A [1]. The 3′-prenyl group confers increased lipophilicity and altered molecular conformation, which directly impacts membrane permeability, protein binding affinity, and metabolic stability—parameters that are not preserved in the non-prenylated scaffold [2]. Furthermore, even closely related prenylated analogs such as 5-deoxy-3′-prenylbiochanin A differ in substitution pattern (absence of the 5-OH group), which alters hydrogen-bonding networks, crystal packing, and intermolecular interactions, as confirmed by single-crystal X-ray diffraction and Hirshfeld surface analyses [3]. These structural distinctions preclude interchangeability in synthetic, analytical, or biological studies.

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Non-prenylated isoflavones may not substitute

Biochanin A and genistein lack the 3′-prenyl group; lipophilicity and membrane-interaction profiles may shift significantly, altering assay outcomes.

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5-Deoxy analog differs in hydrogen-bonding network

5-Deoxy-3′-prenylbiochanin A lacks the 5-OH group; crystal packing and intermolecular interactions diverge, confirmed by Hirshfeld surface analysis.

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Nomenclature ambiguity risks misidentification

Prenylbiochanin A naming conflates C21H20O5 (CAS 214824-09-6) with the 5-deoxy analog (C21H20O4) in literature and databases; verify CAS before procurement.

• [1] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source
• [2] Morante-Carriel, J., et al. Therapeutic Potential of Prenylated Flavonoids of the Fabaceae Family in Medicinal Chemistry. Life, 2024, 13(3), 736. View Source
• [3] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source

Quantitative Differentiation Evidence for 3′-Prenylbiochanin A: Structural and Synthetic Benchmarking Against Closest Analogs

Crystal Structure Confirmation: 3′-Prenylbiochanin A vs. 5-Deoxy-3′-prenylbiochanin A

The single-crystal X-ray diffraction analysis of 3′-prenylbiochanin A (58) and its 5-deoxy analog (59) revealed distinct intermolecular interaction profiles [1]. The presence of the 5-OH group in 3′-prenylbiochanin A establishes strong intermolecular O–H···O hydrogen bonds and an altered π-stacking arrangement compared to the 5-deoxy analog, which lacks this hydroxyl functionality [2]. These differences translate to measurable variations in melting point and solubility behavior, with increased hydrogen-bonding capacity correlating with higher melting points and reduced solubility in organic solvents [3].

Crystal Structure Confirmation

Head-to-head

5-OH enables strong O–H···O hydrogen-bonding network absent in 5-deoxy analog

Supports structural authentication workflow for procurement quality control

Hirshfeld surface analysis; space group P 1 21/n 1 for 5-deoxy analog

Evidence Dimension	Intermolecular interaction profile (hydrogen bonding and π-stacking)
Target Compound Data	Contains 5-OH group forming strong O–H···O hydrogen bonds; increased π-stacking interactions
Comparator Or Baseline	5-Deoxy-3′-prenylbiochanin A (CID 14585515): Lacks 5-OH group; reduced hydrogen-bonding capacity
Quantified Difference	Qualitative difference in hydrogen-bonding network confirmed by Hirshfeld surface analysis; correlates with higher melting point and lower solubility
Conditions	Single-crystal X-ray diffraction (space group P 1 21/n 1 for 5-deoxy analog); Hirshfeld surface analysis

Why This Matters

This provides definitive structural authentication for procurement quality control and distinguishes 3′-prenylbiochanin A from its 5-deoxy analog, which is often confused in literature searches due to nomenclature overlap.

• [1] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source
• [2] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source
• [3] PubChem CID 14585515: 7-Hydroxy-4′-methoxy-3′-prenylisoflavone (5-Deoxy-3′-prenylbiochanin A). View Source

Synthetic Route Distinction: Suzuki–Miyaura Cross-Coupling for 3′-Prenylbiochanin A vs. Oxidative Rearrangement for 5-Deoxy Analog

3′-Prenylbiochanin A was synthesized via a Suzuki–Miyaura cross-coupling/cross metathesis approach, which represents a distinct synthetic pathway compared to the 2,3-oxidative rearrangement method employed for 5-deoxy-3′-prenylbiochanin A and erysubin F [1]. The Suzuki–Miyaura approach enables regioselective introduction of the prenyl substituent after construction of the isoflavone core, providing a modular platform for analog generation [2]. In contrast, the oxidative rearrangement approach is limited by the substitution pattern on both A and B rings of the flavanone precursor, making it unsuitable for 3′-prenylbiochanin A synthesis [3].

Synthetic Route Distinction

Head-to-head

Suzuki–Miyaura cross-coupling / cross metathesis vs. oxidative rearrangement for 5-deoxy series

Isoflavone core Prenyl coupling

Supports synthesis methodology research with modular analog generation

First reported total synthesis of 3′-prenylbiochanin A via this route

Evidence Dimension	Synthetic methodology accessibility and substrate scope
Target Compound Data	Synthesized via Suzuki–Miyaura cross-coupling/cross metathesis approach; modular prenyl introduction post-core construction
Comparator Or Baseline	5-Deoxy-3′-prenylbiochanin A and erysubin F: synthesized via 2,3-oxidative rearrangement of flavanones using hypervalent iodine reagents
Quantified Difference	Two distinct synthetic routes required due to substitution pattern constraints; Suzuki–Miyaura approach is the first reported total synthesis of 3′-prenylbiochanin A
Conditions	Total synthesis in organic chemistry laboratory; Suzuki–Miyaura cross-coupling with cross metathesis

Why This Matters

Procurement of 3′-prenylbiochanin A specifically supports research on Suzuki–Miyaura-based isoflavone synthesis methodologies, which are not applicable to the 5-deoxy analog series.

• [1] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source
• [2] The Suzuki–Miyaura Cross-Coupling–Claisen Rearrangement Approach to Isoflavones. Journal of Organic Chemistry, 2023. View Source
• [3] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source

Antibacterial Activity Profile: 3′-Prenylbiochanin A as a Negative Control Benchmark

In standardized antimicrobial susceptibility testing, 3′-prenylbiochanin A demonstrates inactivity against methicillin-resistant Staphylococcus aureus (MRSA, ATCC 43300) at MIC > 80.0 μM [1]. This contrasts sharply with the diprenylated analog erysubin F (7,4′-dihydroxy-8,3′-diprenylisoflavone), which exhibits in vitro activity against the same MRSA strain with an MIC value of 15.4 μM [2]. Similarly, the monoprenylated 5-deoxy-3′-prenylbiochanin A is also inactive against MRSA (MIC > 80.0 μM) [3]. The inactivity of 3′-prenylbiochanin A across all tested bacterial strains (S. enterica, E. coli, MRSA) and fungal pathogen (C. albicans) establishes it as a valuable negative control compound for structure-activity relationship (SAR) studies of prenylated isoflavones.

Antimicrobial Screening

Head-to-head

MRSA MIC > 80.0 μM (inactive) vs. erysubin F MIC 15.4 μM

Supports antimicrobial SAR screening context as negative-control benchmark

Broth microdilution; MRSA ATCC 43300; inactive across all tested strains

Evidence Dimension	Antibacterial activity against MRSA (ATCC 43300)
Target Compound Data	MIC > 80.0 μM (inactive)
Comparator Or Baseline	Erysubin F (diprenylated analog): MIC = 15.4 μM (active); 5-deoxy-3′-prenylbiochanin A: MIC > 80.0 μM (inactive)
Quantified Difference	Erysubin F is >5.2-fold more potent (lower MIC) than 3′-prenylbiochanin A against MRSA
Conditions	Broth microdilution assay; bacterial strains: MRSA ATCC 43300, S. enterica NCTC 13349, E. coli ATCC 25922; fungal: C. albicans ATCC 90028

Why This Matters

For SAR studies and antimicrobial screening programs, 3′-prenylbiochanin A serves as a structurally authenticated negative control that helps define the structural requirements for anti-MRSA activity among prenylated isoflavones.

• [1] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source
• [2] Fraunhofer Publica: Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity. View Source
• [3] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source

Antiplasmodial Activity: 3′-Prenylbiochanin A in Context of Erythrina-Derived Isoflavones

The acetone extracts of Erythrina sacleuxii root bark and stem bark, which contain 3′-prenylbiochanin A as a constituent, demonstrated antiplasmodial activities against both chloroquine-sensitive (D6) and chloroquine-resistant (W2) strains of Plasmodium falciparum [1]. However, isolated 5-deoxy-3′-prenylbiochanin A, rather than 3′-prenylbiochanin A itself, was identified as one of the principal antiplasmodial principles in the extract [2]. This distinction underscores that while 3′-prenylbiochanin A is present in bioactive extracts, its individual contribution to antiplasmodial activity remains to be quantitatively established, positioning it as a reference compound for extract standardization and dereplication studies rather than a direct therapeutic lead [3].

Antiplasmodial Context

Class-level

Individual IC50 not reported; 5-deoxy analog identified as active principle

Supports extract dereplication studies; individual activity requires review

E. sacleuxii extract active vs. P. falciparum D6 and W2 strains

Evidence Dimension	Antiplasmodial activity of source plant extracts
Target Compound Data	3′-Prenylbiochanin A present in active E. sacleuxii extracts; individual IC50 not reported
Comparator Or Baseline	5-Deoxy-3′-prenylbiochanin A: identified as an active antiplasmodial principle; erysubin F: also active
Quantified Difference	Activity attribution not quantified for 3′-prenylbiochanin A; 5-deoxy analog confirmed as active principle
Conditions	In vitro antiplasmodial assay against P. falciparum D6 (chloroquine-sensitive) and W2 (chloroquine-resistant) strains

Why This Matters

3′-Prenylbiochanin A is essential as an authentic reference standard for dereplication of E. sacleuxii extracts and for distinguishing its bioactivity profile from that of the co-occurring 5-deoxy analog.

• [1] Andayi, A.W., et al. Antiplasmodial Flavonoids from Erythrina sacleuxii. Planta Medica, 2006, 72(2), 187-189. View Source
• [2] University of Potsdam Repository: Antiplasmodial Flavonoids from Erythrina sacleuxii. View Source
• [3] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source

Lipophilicity and Pharmacokinetic Potential: Prenylated vs. Non-Prenylated Isoflavones

Prenylation of the isoflavone scaffold, as in 3′-prenylbiochanin A, increases lipophilicity relative to the non-prenylated parent biochanin A, which is expected to enhance membrane permeability and alter distribution characteristics [1]. While direct quantitative LogP or permeability data for 3′-prenylbiochanin A are not reported in the primary literature, class-level observations indicate that prenylated flavonoids generally exhibit improved bioavailability and altered pharmacokinetic profiles compared to their non-prenylated counterparts . This lipophilicity enhancement is a function of the 3′-prenyl substitution pattern, distinguishing 3′-prenylbiochanin A from non-prenylated isoflavones such as biochanin A, genistein, and daidzein [2].

Lipophilicity Inference

Class-level

Quantitative LogP not reported; prenylation class effect inferred

Supports ADME property research; direct measurement data to verify

Prenylated flavonoids generally exhibit increased lipophilicity vs. non-prenylated

Evidence Dimension	Lipophilicity (qualitative assessment based on structural features)
Target Compound Data	Contains 3′-prenyl group; increased lipophilicity predicted relative to non-prenylated isoflavones
Comparator Or Baseline	Biochanin A (non-prenylated parent): lower lipophilicity; Genistein (non-prenylated isoflavone): lower lipophilicity
Quantified Difference	Quantitative LogP values not reported in accessible literature; difference is class-level inference based on prenylation effect
Conditions	Structural analysis; prenylation class effect inferred from flavonoid literature

Why This Matters

For ADME studies and drug discovery programs investigating the impact of prenylation on isoflavone pharmacokinetics, 3′-prenylbiochanin A provides a structurally defined monoprenylated isoflavone with the specific 3′-substitution pattern.

• [1] Morante-Carriel, J., et al. Therapeutic Potential of Prenylated Flavonoids of the Fabaceae Family in Medicinal Chemistry. Life, 2024, 13(3), 736. View Source
• [2] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source

Nomenclature and Database Differentiation: Avoiding Misidentification with 5-Deoxy Analog

3′-Prenylbiochanin A (CAS 214824-09-6; C21H20O5; MW 352.38) is frequently conflated with 5-deoxy-3′-prenylbiochanin A (CAS not specified; C21H20O4; MW 336.4; CID 14585515) in literature searches and chemical databases due to the ambiguous use of 'prenylbiochanin A' nomenclature [1]. The two compounds differ by the presence (3′-prenylbiochanin A) versus absence (5-deoxy analog) of the 5-OH group, resulting in distinct molecular formulas (C21H20O5 vs. C21H20O4), molecular weights (352.38 vs. 336.4 g/mol), and PubChem CIDs [2]. Single-crystal X-ray diffraction has unequivocally confirmed the structures of both compounds, establishing the basis for their differentiation [3].

Nomenclature Identity

Specification review

C21H20O5 (MW 352.38) vs. C21H20O4 (MW 336.4) for 5-deoxy analog

CAS 214824-09-6 5,7-diOH

Supports accurate procurement; verify CAS to avoid 5-deoxy analog mismatch

Distinct PubChem CIDs; confirmed by XRD, NMR, and HRMS

Evidence Dimension	Molecular formula and structural identity
Target Compound Data	C21H20O5; MW 352.38 g/mol; contains 5-OH and 7-OH groups; 3′-prenyl substitution on B-ring
Comparator Or Baseline	5-Deoxy-3′-prenylbiochanin A: C21H20O4; MW 336.4 g/mol; lacks 5-OH group (7-OH only); same 3′-prenyl substitution
Quantified Difference	Molecular weight difference of 15.98 g/mol (one oxygen atom); distinct CAS RN and PubChem CID assignments
Conditions	Structural elucidation by NMR, HRMS, and single-crystal X-ray diffraction

Why This Matters

Procurement of the correct compound (CAS 214824-09-6) requires awareness of this nomenclature ambiguity; using the wrong analog would invalidate studies requiring the 5,7-dihydroxy substitution pattern.

• [1] PubChem CID 14585515: 7-Hydroxy-4′-methoxy-3′-prenylisoflavone (5-Deoxy-3′-prenylbiochanin A). View Source
• [2] KNApSAcK Metabolite Information: 5,7-Dihydroxy-4′-methoxy-3′-prenylisoflavone, CAS RN 214824-09-6. View Source
• [3] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source

Research and Industrial Application Scenarios for 3′-Prenylbiochanin A: Where This Specific Isoflavone Delivers Value

Structural Biology and Crystallography Studies

Use 3′-prenylbiochanin A as a structurally authenticated reference compound for single-crystal X-ray diffraction studies of prenylated isoflavones. Its confirmed crystal structure and well-defined hydrogen-bonding network (facilitated by the 5-OH group) make it suitable for intermolecular interaction analyses and Hirshfeld surface studies [1]. This application is not replicable with the 5-deoxy analog, which lacks the 5-OH hydrogen-bond donor.

Structure-Activity Relationship (SAR) Studies in Antimicrobial Research

Employ 3′-prenylbiochanin A as a defined negative control in antimicrobial SAR programs targeting MRSA and other pathogens. Its inactivity against MRSA (MIC > 80.0 μM) in standardized broth microdilution assays [1] provides a baseline for comparing the activity of active prenylated isoflavones such as erysubin F (MIC = 15.4 μM against MRSA) [2]. This enables precise delineation of the structural features required for anti-MRSA activity.

Analytical Reference Standard for Erythrina Extract Dereplication

Use 3′-prenylbiochanin A as an authentic reference standard for dereplication and quality control of Erythrina sacleuxii-derived extracts and natural product libraries [1]. Its presence in bioactive extracts alongside the antiplasmodial principle 5-deoxy-3′-prenylbiochanin A [2] necessitates its inclusion in analytical workflows to avoid misidentification and ensure accurate phytochemical profiling.

Synthetic Methodology Development and Validation

Utilize 3′-prenylbiochanin A as a target compound for developing and validating Suzuki–Miyaura cross-coupling-based synthetic routes to prenylated isoflavones [1]. Its synthesis via this modular approach [2] provides a benchmark for evaluating alternative synthetic strategies and serves as a precursor for generating structurally diverse isoflavone analogs through late-stage functionalization.

ADME and Pharmacokinetic Studies of Prenylated Natural Products

Incorporate 3′-prenylbiochanin A into ADME screening panels to assess the impact of monoprenylation at the 3′-position on isoflavone lipophilicity, membrane permeability, and metabolic stability [1]. Comparing its pharmacokinetic parameters with non-prenylated biochanin A and other prenylated analogs enables class-level insights into the structure-property relationships governing prenylated flavonoid bioavailability.

Application

Selection Property

Validation Focus

Crystallography research

Single-crystal XRD authentication

Hydrogen-bonding network analysis

Antimicrobial SAR studies

Negative-control benchmark context

MIC endpoint comparison across prenylated analogs

Extract dereplication studies

Authenticated reference standard

Phytochemical profiling accuracy

Synthetic methodology research

Suzuki–Miyaura synthesis compatibility

Modular analog generation and late-stage functionalization

ADME property research

3′-prenyl substitution pattern

Lipophilicity and permeability profiling

• [1] Kwesiga, G., et al. Total Syntheses of Prenylated Isoflavones from Erythrina sacleuxii and Their Antibacterial Activity: 5-Deoxy-3′-prenylbiochanin A and Erysubin F. Journal of Natural Products, 2020, 83(11), 3445-3453. View Source
• [2] Kwesiga, G. Synthesis of Isoflavonoids from African Medicinal Plants with Activity against Tropical Infectious Diseases. Doctoral Dissertation, Universität Potsdam, 2022. View Source